{3-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid

• IUPAC Name: 2-[3-[[methyl(phenylmethoxycarbonyl)amino]methyl]piperidin-1-yl]acetic acid
• InChI: InChI=1S/C17H24N2O4/c1-18(17(22)23-13-14-6-3-2-4-7-14)10-15-8-5-9-19(11-15)12-16(20)21/h2-4,6-7,15H,5,8-13H2,1H3,(H,20,21)
• InChI Key: CVEMVUCVAHLONE-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCN(C1)CC(=O)O)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C17H24N2O4
• Molecular Weight: 320.4 g/mol

Description

{3-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid (CAS Number: 1353985-20-2) is a piperidine-based chemical compound with a molecular formula of C 16 H 22 N 2 O 4 and a molecular weight of 306.36 g/mol [ citation:1 ]. This reagent is characterized by a piperidine ring structure that is functionalized with both a benzyloxycarbonyl (Cbz) protected methylamino group and an acetic acid moiety, making it a valuable synthetic intermediate for research applications. Piperidine derivatives are of significant interest in medicinal chemistry and drug discovery. While the specific biological activity and mechanism of action for this compound are not detailed in the available literature, structurally related 3-aminopiperidine analogues have been extensively explored as key scaffolds in the development of protease inhibitors and other therapeutic agents [ citation:3 ]. For instance, such compounds have been investigated as inhibitors for bacterial cysteine proteases like IdeS from Streptococcus pyogenes [ citation:3 ], and have also been designed as renin inhibitors targeting the renin-angiotensin-aldosterone system [ citation:9 ]. The presence of the Cbz protecting group on the piperidine nitrogen enhances the molecule's utility in multi-step synthetic schemes, particularly in the construction of novel peptide mimetics and other complex organic molecules. For optimal stability, it is recommended to store this compound at -20°C for long-term preservation (1-2 years) [ citation:2 ]. This product is intended for use in laboratory research as a chemical intermediate or reference standard. It is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human use. Researchers should consult the Safety Data Sheet (SDS) and adhere to standard laboratory safety protocols, including the use of appropriate personal protective equipment (PPE) to prevent skin contact, inhalation, or ingestion [ citation:2 ].

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {3-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid typically involves multiple steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving a suitable precursor such as 1,5-diaminopentane.

Introduction of the Benzyloxycarbonyl Group: The benzyloxycarbonyl group can be introduced via a reaction with benzyl chloroformate in the presence of a base such as triethylamine.

Attachment of the Acetic Acid Moiety: The acetic acid group can be attached through a nucleophilic substitution reaction involving a suitable acetic acid derivative.

Industrial Production Methods

In an industrial setting, the production of {3-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid may involve optimized reaction conditions to maximize yield and purity. This could include the use of high-pressure reactors, continuous flow systems, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzyloxycarbonyl group, leading to the formation of benzoic acid derivatives.

Reduction: Reduction reactions can target the piperidine ring or the benzyloxycarbonyl group, potentially leading to the formation of piperidine derivatives or benzyl alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the acetic acid moiety, leading to the formation of various esters or amides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Nucleophiles such as amines or alcohols can be used in substitution reactions, often in the presence of a catalyst or under acidic/basic conditions.

Major Products

Oxidation: Benzoic acid derivatives.

Reduction: Piperidine derivatives or benzyl alcohol.

Substitution: Esters or amides of the acetic acid moiety.

Scientific Research Applications

Structural Characteristics

This compound features:

• A piperidine ring , which is known for its role in interacting with neurotransmitter receptors.
• A benzyloxycarbonyl group that enhances its ability to modify biological activity.
• An acetic acid moiety , which is crucial for solubility and interaction with biological targets.

These structural components suggest that the compound may exhibit pharmacological effects similar to other piperidine derivatives, such as anti-inflammatory, analgesic, and neuroprotective activities.

Medicinal Chemistry

The compound has been explored for its potential in designing new therapeutic agents. Its structural analogs have shown promise in treating conditions such as:

• Neurological disorders : Due to its interaction with neurotransmitter receptors, it may help modulate synaptic transmission.
• Pain management : Similar compounds have demonstrated analgesic properties.

Drug Development

The unique structure allows for modifications that can lead to the development of drugs with tailored pharmacokinetic and pharmacodynamic properties. Research indicates that compounds with similar structures can be optimized for better efficacy and reduced side effects.

Biological Interaction Studies

Understanding how this compound interacts with various biological targets is crucial. Techniques such as:

• Molecular docking studies : These can predict how the compound binds to specific receptors.
• In vitro assays : These help evaluate the biological activity of the compound against various cell lines.

Pharmacological Studies

Research has suggested that compounds structurally related to {3-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid can exhibit:

• Anti-inflammatory effects : By inhibiting pathways involved in inflammation.
• Neuroprotective properties : Potentially offering protection against neurodegenerative diseases.

Case Study 1: Neuroprotective Effects

A study investigated a related piperidine derivative's effects on neuronal cells exposed to oxidative stress. The results indicated that the compound significantly reduced cell death and oxidative markers, suggesting potential applications in neurodegenerative disease therapies.

Case Study 2: Pain Management

Another research focused on the analgesic properties of a similar piperidine-based compound. The findings showed a marked reduction in pain response in animal models, supporting further investigation into its use as a pain reliever.

Mechanism of Action

The mechanism of action of {3-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The benzyloxycarbonyl group can act as a protective group, allowing for selective reactions in multi-step synthesis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a broader class of piperidine and pyrrolidine derivatives with modifications at the 3-position and acetic acid substituents. Below is a detailed comparison with key analogs:

Structural Analogs with Piperidine/Pyrrolidine Cores

(a) {3-[(Benzyloxycarbonyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-acetic Acid

• Structure : Replaces the piperidine ring with pyrrolidine and substitutes the methyl group in the Cbz-protected amine with ethyl.
• The ethyl group increases lipophilicity, which may affect membrane permeability .

(b) [(R)-3-(Benzyloxycarbonyl-cyclopropyl-amino)-piperidin-1-yl]-acetic Acid

• Structure : Substitutes the methyl group with cyclopropyl in the Cbz-protected amine.

(c) {3-[(Acetyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic Acid

• Structure : Replaces the Cbz group with acetyl and retains the cyclopropyl substituent.

Functional Group Variations

(a) [3-(Ethoxycarbonyl)piperidin-1-yl]acetic Acid Hydrochloride

• Structure: Features an ethoxycarbonyl group instead of Cbz-methyl-amino.
• Impact : The ethoxycarbonyl group is less bulky than Cbz, which may simplify synthesis but offer reduced amine protection. The hydrochloride salt enhances aqueous solubility .

(b) 2-{3-[(tert-Butoxycarbonyl)amino]-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-yl}acetic Acid

• Structure : Replaces piperidine with a benzoazepine ring and uses tert-butoxycarbonyl (Boc) for amine protection.
• Impact : The aromatic benzoazepine core may enhance π-π stacking interactions in biological targets, while Boc provides stronger acid-labile protection than Cbz .

Pharmacological and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties
Target Compound	C₁₈H₂₃N₂O₅	359.39	Cbz-methyl-amino, piperidine, acetic acid	High solubility, moderate lipophilicity
[(R)-3-(Benzyloxycarbonyl-cyclopropyl-amino)-piperidin-1-yl]-acetic acid	C₁₈H₂₃N₂O₅	332.40	Cbz-cyclopropyl-amino	Enhanced metabolic stability due to cyclopropyl
{3-[(Acetyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid	C₁₄H₂₁N₂O₃	265.33	Acetyl-cyclopropyl-amino	Lower molecular weight, higher solubility
[3-(Ethoxycarbonyl)piperidin-1-yl]acetic acid hydrochloride	C₁₀H₁₈ClNO₄	251.71	Ethoxycarbonyl, hydrochloride salt	Improved solubility, reduced steric bulk

Biological Activity

Introduction

The compound {3-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid is a synthetic organic molecule notable for its structural features, including a piperidine ring and an acetic acid functional group. This compound's design suggests potential applications in medicinal chemistry, particularly in drug development due to its ability to modify biological activity through structural variations. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and potential therapeutic applications.

Structural Characteristics

The compound's structure can be broken down into several key components:

• Piperidine Ring : A six-membered ring containing one nitrogen atom, which is known for its role in interacting with various neurotransmitter receptors.
• Benzyloxycarbonyl Group : This moiety enhances the lipophilicity of the compound, potentially improving its membrane permeability and biological activity.
• Acetic Acid Functional Group : This group may facilitate interactions with biological targets by forming hydrogen bonds or ionic interactions.

Pharmacological Effects

Compounds similar to {3-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid have demonstrated various pharmacological effects:

• Neuroprotective Activity : The piperidine moiety is associated with interactions at neurotransmitter receptors, which can modulate synaptic transmission and influence neurological functions. Studies have shown that derivatives of piperidine can exhibit neuroprotective effects in models of neurodegenerative diseases.
• Anti-inflammatory Properties : Similar compounds have been reported to possess anti-inflammatory activities, potentially through the inhibition of pro-inflammatory cytokines and pathways.
• Analgesic Effects : The analgesic properties are often linked to the modulation of pain pathways in the central nervous system, with some derivatives showing promise in pain management studies.

Understanding the mechanisms by which this compound exerts its biological effects is crucial for optimizing its therapeutic potential. Key mechanisms include:

• Receptor Interaction : The compound likely interacts with various neurotransmitter receptors (e.g., serotonin and dopamine receptors), influencing synaptic activity and neurotransmission.
• Enzyme Inhibition : There is potential for this compound to inhibit specific enzymes involved in inflammatory processes or neurotransmitter metabolism, contributing to its pharmacological effects.

Case Studies

Several studies have explored the biological activity of structurally related compounds. For instance:

• Neuroprotective Studies : Research has indicated that piperidine derivatives can protect neuronal cells from apoptosis induced by oxidative stress. For example, a study demonstrated that a similar piperidine derivative significantly reduced cell death in neuroblastoma cells exposed to oxidative agents.
• Anti-inflammatory Research : A study investigating compounds with similar structural features found that they inhibited the production of TNF-alpha and IL-6 in macrophages, suggesting a potential application in treating inflammatory diseases.
• Analgesic Activity Evaluation : In animal models, certain piperidine-based compounds showed significant analgesic effects comparable to established pain relievers, indicating their potential as novel analgesics.

Comparative Analysis

To better understand the biological activity of {3-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid , a comparison with other related compounds can be useful. The following table summarizes key characteristics and activities:

Compound Name	Structure Features	Biological Activity	Mechanism
Compound A	Piperidine + Acetic Acid	Neuroprotective, Anti-inflammatory	Receptor modulation
Compound B	Piperazine Derivative	Analgesic, Antidepressant	Enzyme inhibition
{3-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid	Piperidine + Benzyloxycarbonyl + Acetic Acid	Potentially neuroprotective, anti-inflammatory	Receptor interaction

Q & A

Basic: What synthetic strategies are recommended for preparing {3-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid?

Answer:
The synthesis typically involves multi-step organic reactions, including:

• Amide bond formation : Reacting a piperidine derivative with benzyloxycarbonyl-protected methylamine via carbodiimide coupling (e.g., EDC/HOBt) .
• Alkylation : Introducing the acetic acid moiety through nucleophilic substitution or alkylation of the piperidine nitrogen. For example, glycolic anhydride has been used to functionalize piperidine intermediates in similar compounds .
• Protection/Deprotection : The benzyloxycarbonyl (Cbz) group is critical for protecting the amine during synthesis and can be removed via hydrogenolysis .

Key validation : Monitor reaction progress using TLC or LC-MS, and purify via column chromatography or recrystallization .

Basic: Which analytical techniques are most reliable for structural characterization?

Answer:

• Nuclear Magnetic Resonance (NMR) : $^1H$ and $^{13}C$ NMR confirm the piperidine scaffold, Cbz-protected amine, and acetic acid moiety. For example, $^1H$ NMR peaks at δ 3.5–4.0 ppm indicate the piperidine N-CH$_2$-COO group .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) verifies molecular weight (e.g., expected [M+H]$^+$ for C$_{17}$H$_{23}$N$_2$O$_4$: 335.17) .
• Infrared Spectroscopy (IR) : Detect carbonyl stretches (C=O) from the Cbz group (~1690 cm$^{-1}$) and carboxylic acid (~1700 cm$^{-1}$) .

Basic: How do solubility and stability impact formulation in preclinical studies?

Answer:

• Solubility : The compound’s carboxylic acid group enhances aqueous solubility at physiological pH, but the Cbz-protected amine may reduce it. Use co-solvents (e.g., DMSO ≤10%) or lipid-based carriers for in vitro assays .
• Stability : Monitor degradation under acidic/basic conditions (e.g., via HPLC). The Cbz group is stable in neutral buffers but susceptible to cleavage by strong acids or hydrogenolysis .

Advanced: What computational methods predict its physicochemical and pharmacokinetic properties?

Answer:

• Density Functional Theory (DFT) : Calculate electronic properties (e.g., HOMO/LUMO energies) to predict reactivity and interaction with biological targets. Becke’s hybrid functional (B3LYP) is widely used for thermochemical accuracy .
• Molecular Dynamics (MD) : Simulate membrane permeability (logP) and binding to enzymes (e.g., cyclooxygenase) using software like GROMACS .
• ADMET Prediction : Tools like SwissADME estimate bioavailability (%F ≈ 50–60%) and blood-brain barrier penetration (low due to polar carboxylic acid) .

Advanced: What pharmacological targets are associated with this compound?

Answer:

• Cyclooxygenase (COX) Inhibition : Structural analogs with piperidine-carboxylic acid motifs show COX-2 selectivity, reducing inflammation .
• Opioid-Chemokine Receptor Interactions : Piperidine derivatives modulate pain pathways by targeting μ-opioid receptors (MOR) and chemokine crosstalk .
• Neurotensin Receptor Agonism : Related compounds activate neurotensin receptor 1 (NTSR1), implicating potential in neuropathic pain or cancer .

Validation : Use in vitro assays (e.g., cAMP inhibition for NTSR1) and in vivo rodent models of inflammation .

Advanced: How to resolve contradictions in biological activity data across studies?

Answer:

• Source of Variability : Differences in stereochemistry (e.g., R vs. S configurations), purity (>95% required for reliable IC$_{50}$ values), or assay conditions (e.g., serum protein interference) .
• Mitigation Strategies :
  • Reproduce synthesis with chiral HPLC purification .
  • Validate assays using positive controls (e.g., celecoxib for COX-2) .
  • Perform dose-response curves in triplicate to confirm EC$_{50}$/IC$_{50}$ consistency .

Advanced: What strategies optimize selectivity against off-target receptors?

Answer:

• Structure-Activity Relationship (SAR) : Modify the Cbz group (e.g., replace benzyl with fluorinated aryl) to reduce CYP450 interactions .
• Molecular Docking : Identify key residues in target receptors (e.g., COX-2 Val523) and adjust substituents to avoid hydrophobic pockets of off-targets .
• Functional Assays : Screen against panels like Eurofins’ SafetyScreen44 to assess kinase or ion channel off-target activity .